Cas no 1421510-20-4 (N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide)

• Product Name: N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• CAS No: 1421510-20-4
• MF: C₂₀H₂₆N₂O₃S
• MW: 374.497044086456
• CID: 5991006
• PubChem ID: 71803721
• Update Time: 2025-06-11

N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• AKOS024555760
• N-(2-(4-(dimethylamino)phenyl)-2-hydroxyethyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• 1421510-20-4
• N-[2-[4-(dimethylamino)phenyl]-2-hydroxyethyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• VU0548260-1
• N-{2-[4-(DIMETHYLAMINO)PHENYL]-2-HYDROXYETHYL}-5,6,7,8-TETRAHYDRONAPHTHALENE-2-SULFONAMIDE
• F6414-1784

• Inchi： 1S/C20H26N2O3S/c1-22(2)18-10-7-16(8-11-18)20(23)14-21-26(24,25)19-12-9-15-5-3-4-6-17(15)13-19/h7-13,20-21,23H,3-6,14H2,1-2H3
• InChI Key： ULZCVDVCBHRHLE-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)CCCC2)(NCC(C1C=CC(=CC=1)N(C)C)O)(=O)=O

Computed Properties

• Exact Mass: 374.16641387g/mol
• Monoisotopic Mass: 374.16641387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 78Ų

Additional information on N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

Introduction to N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide (CAS No. 1421510-20-4)

N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide, identified by its CAS number 1421510-20-4, is a compound of significant interest in the field of pharmaceutical chemistry. This sulfonamide derivative exhibits a unique structural framework that has garnered attention for its potential biological activities and applications in drug development. The compound's molecular architecture combines a naphthalene core with an amine and sulfonamide functional groups, which are well-documented for their roles in modulating various biological pathways.

The< strong>dimethylamino substituent on the phenyl ring introduces basicity to the molecule, which can be crucial for interactions with acidic biological targets such as enzymes and receptors. This feature makes the compound a promising candidate for further exploration in medicinal chemistry. Additionally, the< strong>hydroxyethyl side chain adds a hydrophilic moiety, potentially enhancing solubility and bioavailability—key factors in the development of therapeutic agents.

The< strong>tetrahydronaphthalene scaffold provides a rigid aromatic system that can influence the compound's binding affinity and selectivity. This core structure has been widely studied for its pharmacological properties, with derivatives showing promise in treating various conditions. The sulfonamide group at the 2-position of the naphthalene ring is particularly noteworthy, as sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral effects.

In recent years, there has been a surge in research focused on developing novel sulfonamide-based drugs due to their versatility and efficacy. The< strong>N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide is no exception and has been investigated for its potential therapeutic applications. Studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in diseases such as cancer and neurological disorders.

The< strong>CAS number 1421510-20-4 serves as a unique identifier for this compound, ensuring accurate documentation and reference in scientific literature. Researchers often rely on such identifiers to streamline their literature searches and ensure they are referencing the correct chemical entity. The systematic naming of the compound adheres to IUPAC standards, providing a clear and consistent description of its structure.

The synthesis of< strong>N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the< strong>dimethylamino,< strong>hydroxyethyl, and< strong>sulfonamide groups necessitates careful selection of reagents and catalysts to achieve high yields and purity. Advances in synthetic methodologies have enabled more efficient production of complex molecules like this one, facilitating further exploration of its pharmacological potential.

Evaluation of the compound's pharmacological properties often involves in vitro and in vivo studies to assess its efficacy and safety profiles. Preliminary findings suggest that< strong>N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide may interact with specific targets in a manner that could lead to therapeutic benefits. For instance, its ability to modulate enzyme activity or receptor binding may make it useful in treating conditions characterized by dysregulation of these pathways.

The structural features of this compound also make it an attractive scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and modeling, researchers can predict how the molecule interacts with biological targets at the atomic level. This approach allows for the optimization of lead compounds like this one to enhance their binding affinity and selectivity.

In conclusion,< strong>N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide (CAS No. 1421510-20-4) represents a promising candidate for further pharmaceutical development. Its unique structural composition and demonstrated potential biological activities position it as a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for sulfonamide derivatives,< strong>this compound is likely to play an important role in addressing unmet medical needs.